Cas no 1105069-15-5 (6-methyl-2-[(Z)-prop-1-enyl]-1,3,6,2-dioxazaborocane-4,8-dione)

• Product Name: 6-methyl-2-[(Z)-prop-1-enyl]-1,3,6,2-dioxazaborocane-4,8-dione
• CAS No: 1105069-15-5
• MF: C₈H₁₂BNO₄
• MW: 196.996182441711
• CID: 2606388
• PubChem ID: 329761990
• Update Time: 2025-04-21

6-methyl-2-[(Z)-prop-1-enyl]-1,3,6,2-dioxazaborocane-4,8-dione Chemical and Physical Properties

Names and Identifiers

• 6-methyl-2-[(Z)-prop-1-enyl]-1,3,6,2-dioxazaborocane-4,8-dione
• cis-1-Propenylboronic acid MIDA ester
• cis-6-Methyl-2-(1-propenyl)-1,3,6,2-dioxazaborocane-4,8-dione
• 1257647-73-6
• (Z)-6-methyl-2-(prop-1-en-1-yl)-1,3,6,2-dioxazaborocane-4,8-dione
• 6-Methyl-2-[(1Z)-prop-1-en-1-yl]-1,3,6,2-dioxazaborocane-4,8-dione
• 1105069-15-5
• DTXSID40746238

• MDL： MFCD11215245
• Inchi： 1S/C8H12BNO4/c1-3-4-9-13-7(11)5-10(2)6-8(12)14-9/h3-4H,5-6H2,1-2H3/b4-3-
• InChI Key： PKQGENZEEBZVIL-ARJAWSKDSA-N
• SMILES： O1B(/C=C\C)OC(CN(C)CC1=O)=O

Computed Properties

• Exact Mass: 197.0859380Da
• Monoisotopic Mass: 197.0859380Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Melting Point: 99-110 °C

6-methyl-2-[(Z)-prop-1-enyl]-1,3,6,2-dioxazaborocane-4,8-dione Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3